Cas no 2138038-56-7 (tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate)

• Product Name: tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate
• CAS No: 2138038-56-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 4640546
• Update Time: 2025-06-11

tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1-hydroxy-7-oxaspiro[3.5]non-3-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-9-8-10(15)13(9)4-6-17-7-5-13/h9-10,15H,4-8H2,1-3H3,(H,14,16)
• InChI Key： HMHYBCRJLNPUMK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2(CCOCC2)C(O)C1

Additional information on tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate

Terbucarbamide: A Comprehensive Overview

Terbucarbamide, also known as tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate, is a compound with the CAS registry number CAS No. 2138038-56-7. This compound has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries.

The chemical structure of tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate is characterized by a spirocyclic system, which consists of two rings sharing a single atom, in this case, oxygen. The spirocyclic structure is further substituted with a tert-butyl group and a hydroxyl group, contributing to its complex yet fascinating molecular architecture.

Recent studies have highlighted the potential of CAS No. 2138038-56-7 in drug discovery and development. Its unique structural features make it an ideal candidate for exploring new therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug design. Researchers have reported that the compound exhibits promising biological activity, which could pave the way for its use in developing novel pharmaceuticals.

In addition to its pharmaceutical applications, terbucarbamide has also been explored for its potential in agrochemicals and materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic processes, which could enhance the efficiency of industrial chemical reactions.

The synthesis of tert-butyl N-{3-hydroxy-7-oxaspiro[3.5]nonan-1-yl}carbamate involves a multi-step process that combines principles from both organic and stereochemistry. Recent advancements in asymmetric synthesis techniques have enabled the production of enantiomerically pure samples, which are crucial for studying the compound's stereochemical properties and biological activity.

Sustainability is another area where this compound has shown promise. Researchers are exploring its use as a biodegradable polymer precursor, which could contribute to the development of eco-friendly materials for packaging and other applications.

In conclusion, CAS No. 2138038-56-7, or terbucarbamide, represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological activity make it an exciting subject for further research and development.